Cas no 2229526-49-0 (4-(1H-indol-7-yl)-1,3-oxazolidin-2-one)

• Product Name: 4-(1H-indol-7-yl)-1,3-oxazolidin-2-one
• CAS No: 2229526-49-0
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 6194714
• PubChem ID: 165673221
• Update Time: 2025-10-30

4-(1H-indol-7-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indol-7-yl)-1,3-oxazolidin-2-one
• 2229526-49-0
• EN300-1770408

• Inchi： 1S/C11H10N2O2/c14-11-13-9(6-15-11)8-3-1-2-7-4-5-12-10(7)8/h1-5,9,12H,6H2,(H,13,14)
• InChI Key： WZLSPEYUPHNPMT-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1C=CC=C2C=CNC=12)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.1Ų

Additional information on 4-(1H-indol-7-yl)-1,3-oxazolidin-2-one

Professional Introduction to 4-(1H-indol-7-yl)-1,3-oxazolidin-2-one (CAS No: 2229526-49-0)

4-(1H-indol-7-yl)-1,3-oxazolidin-2-one, identified by the chemical registration number CAS No: 2229526-49-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a unique structural framework that combines an indole moiety with an oxazolidinone ring, making it a versatile scaffold for drug discovery and development. The indole ring, known for its biological activity and presence in numerous pharmacologically active molecules, contributes to the compound's potential therapeutic properties. Meanwhile, the oxazolidinone core provides stability and reactivity that can be exploited in synthetic chemistry and biological interactions.

The synthesis of 4-(1H-indol-7-yl)-1,3-oxazolidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of an indole derivative, followed by the formation of the oxazolidinone ring through cyclization reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed coupling reactions or enzymatic transformations, may be employed to enhance efficiency and selectivity. The structural integrity of the final product is critical, as any deviations can impact its biological activity and pharmacokinetic profile.

In recent years, 4-(1H-indol-7-yl)-1,3-oxazolidin-2-one has garnered attention in academic research due to its potential applications in medicinal chemistry. The indole moiety is particularly noteworthy, as it is a common structural motif in natural products and pharmaceuticals known for their antimicrobial, anti-inflammatory, and anticancer properties. Studies have demonstrated that indole derivatives can modulate various biological pathways by interacting with target proteins and enzymes. The oxazolidinone ring further enhances the compound's pharmacological relevance by serving as a bioisostere for other heterocyclic systems, allowing for structural diversification while maintaining biological activity.

Current research focuses on exploring the pharmacological potential of 4-(1H-indol-7-yl)-1,3-oxazolidin-2-one in several therapeutic areas. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases. The indole ring's ability to engage with biological targets such as aryl hydrocarbon receptors (AhR) has been a subject of interest, as these receptors play a crucial role in immune modulation and tissue homeostasis. Additionally, the oxazolidinone core may contribute to drug-like properties such as solubility and metabolic stability, which are essential for successful drug development.

The compound's structural features also make it a valuable tool for investigating molecular interactions at the biochemical level. Computational modeling and experimental techniques such as X-ray crystallography have been utilized to elucidate how 4-(1H-indol-7-yl)-1,3-oxazolidin-2-one interacts with biological targets. These studies provide insights into its binding affinity, mode of action, and potential side effects. Such information is crucial for optimizing its therapeutic index and developing derivatives with improved efficacy and safety profiles.

Moreover, the versatility of 4-(1H-indol-7-yl)-1,3-oxazolidin-2-one extends to its role as a building block in medicinal chemistry. Chemists can modify its structure through functional group transformations to create novel analogs with tailored biological activities. This approach allows for the systematic exploration of structure-activity relationships (SAR), enabling researchers to identify compounds with enhanced potency or selectivity against specific disease targets. The oxazolidinone ring provides multiple sites for chemical modification, making it an ideal platform for generating libraries of diverse compounds for high-throughput screening.

In conclusion,4-(1H-indol-7-ylyl)-1,3^oxazolidin²'one (CAS No: 2229526^-49-0) represents a promising candidate in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of an indole moiety with an oxazolidinone core offers a rich chemical space for innovation in drug discovery. Ongoing studies continue to uncover its pharmacological significance across various disease indications, underscoring its importance as both a research tool and a lead compound for future therapeutics.